8-(butylamino)-7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione
Description
8-(butylamino)-7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H29N5O4 and its molecular weight is 415.494. The purity is usually 95%.
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Scientific Research Applications
Cardiovascular Activity
- Synthesis and Activity: Compounds similar to 8-(butylamino)-7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione have been synthesized and tested for cardiovascular activities. These include antiarrhythmic and hypotensive effects. The derivatives demonstrated strong prophylactic antiarrhythmic activity in experimentally induced arrhythmia and hypotensive activity in certain analogues (Chłoń-Rzepa et al., 2004).
Crystal Structure Analysis
- Molecular Geometry: Research on similar compounds has focused on their crystal structure and molecular geometry. These studies reveal typical geometries of the fused rings in the purine system and the conformation of various substituent groups (Karczmarzyk et al., 1995).
Antidepressant Properties
- Antidepressant Effects: Similar compounds have shown antidepressant activities. For instance, a synthesized derivative exhibited significant antidepressant activity in specific dosages (Халиуллин et al., 2017).
Chemical Synthesis and Reactions
- Synthesis and Reactivity: Research has also been conducted on the synthesis of related compounds and their reactions with other chemicals, highlighting the versatility and reactivity of the purine derivative class (Kremzer et al., 1981).
Antimicrobial Activities
- Antimicrobial Properties: Some derivatives have been synthesized and tested for their antimicrobial activities against various bacteria, providing insights into their potential therapeutic uses (Sharma et al., 2004).
Pharmacological Effects
- Analgesic and Anti-inflammatory Properties: Research has indicated that certain derivatives possess significant analgesic and anti-inflammatory properties, suggesting their potential in pain management (Zygmunt et al., 2015).
properties
IUPAC Name |
8-(butylamino)-7-[3-(3-ethylphenoxy)-2-hydroxypropyl]-3-methylpurine-2,6-dione |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H29N5O4/c1-4-6-10-22-20-23-18-17(19(28)24-21(29)25(18)3)26(20)12-15(27)13-30-16-9-7-8-14(5-2)11-16/h7-9,11,15,27H,4-6,10,12-13H2,1-3H3,(H,22,23)(H,24,28,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QGTFABAIARAMOQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC1=NC2=C(N1CC(COC3=CC=CC(=C3)CC)O)C(=O)NC(=O)N2C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H29N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
415.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-(butylamino)-7-(3-(3-ethylphenoxy)-2-hydroxypropyl)-3-methyl-1H-purine-2,6(3H,7H)-dione | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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